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Compound of Interest

Compound Name: 4-Ethylpyridine-2-carbonyl chloride
CAS No.: 640296-11-3
Cat. No.: B13129076
Get Quote
. J

Executive Summary & Compound Profile

4-Ethylpyridine-2-carbonyl chloride (also known as 4-ethylpicolinoyl chloride) is a critical
reactive intermediate used primarily in the synthesis of kinase inhibitors and GPCR ligands.
Due to the high electrophilicity of the acyl chloride moiety, it is inherently unstable in ambient
air, rapidly hydrolyzing back to 4-ethylpicolinic acid.

This guide provides a self-validating spectroscopic framework. Rather than relying on static
data, it teaches the researcher how to confirm the successful conversion of the acid precursor
to the chloride using differential spectroscopy.
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Property Detail
IUPAC Name 4-Ethylpyridine-2-carbonyl chloride
Molecular Formula CsHsCINO
Molecular Weight 169.61 g/mol
Yellowish to brown liquid (fuming) or low-melting
Appearance .
solid
Stability Moisture sensitive; store under Ar/N2z at -20°C

Synthesis & Sampling Workflow (The Self-Validating
System)

To obtain reliable spectroscopic data, the compound must be synthesized in situ or handled
under strict exclusion of moisture. The following protocol ensures sample integrity.

Optimized Synthesis Protocol

» Activation: Suspend 4-ethylpicolinic acid (1.0 eq) in anhydrous DCM.

Chlorination: Add oxalyl chloride (1.2 eq) and catalytic DMF (2 drops). Note: Thionyl chloride
(SOCL2) is an alternative but requires thermal removal of SOa.

Completion: Stir at room temperature until gas evolution ceases (approx. 2 hours).

Isolation: Remove solvent in vacuo under strictly anhydrous conditions.

Sampling: Dissolve residue immediately in CDCIs (dried over molecular sieves) for NMR.

Workflow Diagram
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Caption: Figure 1. Anhydrous synthesis and validation workflow to prevent hydrolysis artifacts.

Spectroscopic Data Analysis[1][2]
A. Infrared Spectroscopy (FT-IR)

IR is the most rapid method to confirm the acid-to-chloride conversion. The diagnostic shift of

the carbonyl stretch is definitive.

Functional Group

Precursor (Acid)

Frequency

Target (Acid
Chloride) Frequency

Interpretation

O-H Stretch

2500-3300 cm~1
(Broad)

Absent

Disappearance
confirms loss of

carboxylic -OH.

C=0 Stretch

~1700-1710 cm™?

1770-1785 cm~1
(Sharp)

The electron-
withdrawing Cl atom
shifts the carbonyl to a
higher wavenumber
(Fermi resonance

often observed).

C-CI Stretch

N/A

~650-800 cm~1

Weak but
characteristic bands in

the fingerprint region.

Field Insight: If you observe a peak broadening around 3000 cm ~ or the carbonyl peak shifting

back toward 1710 cm 2, your sample has hydrolyzed.

B. Nuclear Magnetic Resonance (*H NMR)
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Solvent: CDCIs (Anhydrous) The introduction of the highly electron-withdrawing -COCI group at
position 2 deshields the ring protons, particularly H3.

Chemical . ]
J-Coupling Assignment

Position Proton

Shift (5
ppm)

Multiplicity

(Hz)

Logic

H3

Aromatic

8.15-8.25

Doublet (d)

J=15-2.0

Beta to N, but
Alpha to -

COCI (Strong
Deshielding).

H6

Aromatic

8.60-8.70

Doublet (d)

Alpha to N
(Typical
pyridine
downfield
shift).

H5

Aromatic

7.40-7.50

dd

J=5.0,15

Betato N,
Meta to -
COCI.

-CHz-

Ethyl

2.75-2.85

Quartet (q)

Benzylic-like

position.

-CHs

Ethyl

1.30-1.35

Triplet (t)

Terminal

methyl.

C. Mass Spectrometry (MS)

Method: EI (Electron Impact) or ESI (Electrospray in MeOH - Note: ESI in alcohol will show the
methyl ester mass due to solvolysis). For structural elucidation, El is preferred to observe the
acylium ion.

e Molecular lon (M+): m/z 169 (100%) / 171 (33%) — Characteristic Chlorine Isotope Pattern
(3:1).

o Base Peak: Often the acylium ion [M-CI]* or the ethylpyridine cation.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13129076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fragmentation Pathway

Molecular lon [M]*
m/z 169/171

Acylium lon [M-CI]*
m/z 134

CO (28 Da)

Ethylpyridyl Cation [M-COCI]*
m/z 106

Ring Fragmentation
[M-COCI-HCN]*

Click to download full resolution via product page

Caption: Figure 2. Predicted EI-MS fragmentation pathway for 4-ethylpyridine-2-carbonyl
chloride.

Quality Control & Impurity Profiling
When analyzing the spectra, look for these specific impurity markers:
¢ Hydrolysis (4-Ethylpicolinic acid):

o NMR: H3 signal shifts upfield to ~8.0 ppm.

o IR: Broad -OH stretch appears.

+ Reagent Residue (Oxalyl Chloride/Thionyl Chloride):
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o NMR: Usually invisible in proton NMR, but check 13C if available.

o Smell: Acrid, biting odor indicates excess reagent.

e Solvolysis (if MeOH/EtOH used for MS):

o MS: Observation of m/z 165 (Methyl ester) instead of 169 (Chloride).
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¢ To cite this document: BenchChem. [Analytical Characterization of 4-Ethylpyridine-2-
carbonyl Chloride: A Spectroscopic Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13129076/docs#analytical-characterization-of-4-
ethylpyridine-2-carbonyl-chloride-a-spectroscopic-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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